Cas no 1354704-20-3 (1-(4-Iodo-1-methyl-1H-pyrazol-3-yl)ethanone)

• Product Name: 1-(4-Iodo-1-methyl-1H-pyrazol-3-yl)ethanone
• CAS No: 1354704-20-3
• MF: C₆H₇IN₂O
• MW: 250.037053346634
• CID: 4696236
• Update Time: 2025-06-11

1-(4-Iodo-1-methyl-1H-pyrazol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Iodo-1-methyl-1H-pyrazol-3-yl)ethanone
• 3-acetyl-4-iodo-1-methylpyrazole
• SBB074009

• Inchi： 1S/C6H7IN2O/c1-4(10)6-5(7)3-9(2)8-6/h3H,1-2H3
• InChI Key： SPWLPUZGDFELGO-UHFFFAOYSA-N
• SMILES： IC1=CN(C)N=C1C(C)=O

Computed Properties

• Exact Mass: 249.96
• Monoisotopic Mass: 249.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9

Additional information on 1-(4-Iodo-1-methyl-1H-pyrazol-3-yl)ethanone

Comprehensive Overview of 1-(4-Iodo-1-methyl-1H-pyrazol-3-yl)ethanone (CAS No. 1354704-20-3): Properties, Applications, and Research Insights

1-(4-Iodo-1-methyl-1H-pyrazol-3-yl)ethanone (CAS No. 1354704-20-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This iodinated pyrazole derivative combines a methyl-substituted pyrazole core with an acetyl functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing kinase inhibitors and antimicrobial agents.

The compound's molecular structure features a 1-methyl-1H-pyrazole ring with an iodo substituent at the 4-position and an ethanone moiety at the 3-position. This arrangement contributes to its moderate polarity and good solubility in common organic solvents like DMSO, methanol, and dichloromethane. Recent studies highlight its utility in cross-coupling reactions, particularly Sonogashira and Suzuki-Miyaura couplings, where the iodo group serves as an excellent leaving group for palladium-catalyzed transformations.

In the context of current research trends, 1-(4-Iodo-1-methyl-1H-pyrazol-3-yl)ethanone aligns with the growing demand for heterocyclic compounds in medicinal chemistry. The pharmaceutical industry's focus on targeted therapies and personalized medicine has increased interest in pyrazole-based scaffolds due to their diverse biological activities. This compound's structural tunability makes it valuable for creating selective enzyme inhibitors, addressing research questions about structure-activity relationships in drug design.

From a synthetic chemistry perspective, the electron-withdrawing ethanone group adjacent to the iodo substituent activates the pyrazole ring for various nucleophilic aromatic substitutions. This characteristic has led to its application in developing fluorescence probes and materials science applications, particularly in designing organic electronic materials. Researchers investigating molecular recognition and supramolecular chemistry have utilized derivatives of this compound as hydrogen bond acceptors in host-guest systems.

Quality control of CAS No. 1354704-20-3 typically involves analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound generally appears as a white to off-white crystalline powder with high purity (>95%). Stability studies indicate that it should be stored under inert atmosphere at 2-8°C to prevent degradation, especially protecting the iodo group from light-induced cleavage. These handling requirements make it suitable for high-throughput screening applications in drug discovery platforms.

The commercial availability of 1-(4-Iodo-1-methyl-1H-pyrazol-3-yl)ethanone has expanded in recent years to meet growing demand from contract research organizations and academic laboratories. Suppliers often provide custom scale-up synthesis services, addressing frequent customer inquiries about bulk quantities and GMP-grade material. The compound's pricing reflects its value as a specialty chemical, with costs varying based on purity levels and order volume.

Emerging applications in bioconjugation chemistry have further increased interest in this compound. Its reactive iodo group enables efficient radiolabeling with isotopes like iodine-125 for molecular imaging applications. This aligns with current trends in theranostics, where researchers seek compounds that can serve both diagnostic and therapeutic purposes. The methyl pyrazole moiety also contributes to metabolic stability, a key consideration in radiopharmaceutical development.

Environmental and safety assessments of CAS 1354704-20-3 indicate standard handling precautions for iodo-organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Disposal should follow guidelines for halogenated waste, reflecting the industry's growing emphasis on green chemistry principles and sustainable laboratory practices.

Future research directions for this compound likely include exploration of its biological activity profile and optimization of its synthetic routes. The growing database of pyrazole medicinal chemistry suggests potential unexplored applications in neurological disorders and inflammatory conditions. Additionally, its utility in metal-organic frameworks (MOFs) and catalysis represents an emerging area of investigation that could benefit from the compound's unique structural features.